Cas no 1206991-39-0 (ethyl 4-{(5-methyl-1,2-oxazol-3-yl)carbamoylformamido}piperidine-1-carboxylate)

• Product Name: ethyl 4-{(5-methyl-1,2-oxazol-3-yl)carbamoylformamido}piperidine-1-carboxylate
• CAS No: 1206991-39-0
• MF: C₁₄H₂₀N₄O₅
• MW: 324.332403182983
• CID: 6400324
• PubChem ID: 45505085
• Update Time: 2025-10-22

ethyl 4-{(5-methyl-1,2-oxazol-3-yl)carbamoylformamido}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-{(5-methyl-1,2-oxazol-3-yl)carbamoylformamido}piperidine-1-carboxylate
• OUSNUCJLRYSDSO-UHFFFAOYSA-N
• ethyl 4-{[(5-methyl-1,2-oxazol-3-yl)carbamoyl]formamido}piperidine-1-carboxylate
• F5852-0102
• ethyl 4-(2-((5-methylisoxazol-3-yl)amino)-2-oxoacetamido)piperidine-1-carboxylate
• AKOS024522108
• VU0523612-1
• ethyl 4-[[2-[(5-methyl-1,2-oxazol-3-yl)amino]-2-oxoacetyl]amino]piperidine-1-carboxylate
• 1206991-39-0

• Inchi： 1S/C14H20N4O5/c1-3-22-14(21)18-6-4-10(5-7-18)15-12(19)13(20)16-11-8-9(2)23-17-11/h8,10H,3-7H2,1-2H3,(H,15,19)(H,16,17,20)
• InChI Key： OUSNUCJLRYSDSO-UHFFFAOYSA-N
• SMILES： N1(C(OCC)=O)CCC(NC(C(NC2C=C(C)ON=2)=O)=O)CC1

Computed Properties

• Exact Mass: 324.14336975g/mol
• Monoisotopic Mass: 324.14336975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 114Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl 4-{(5-methyl-1,2-oxazol-3-yl)carbamoylformamido}piperidine-1-carboxylate

Ethyl 4-{(5-Methyl-1,2-Oxazol-3-Yl)Carbamoylformamido}Piperidine-1-Carboxylate: A Comprehensive Overview

Ethyl 4-{(5-Methyl-1,2-Oxazol-3-Yl)Carbamoylformamido}Piperidine-1-Carboxylate, identified by the CAS number 1206991-39-0, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their versatile properties in drug design and development. The structure of this compound is characterized by a piperidine ring substituted with a carbamoylformamido group and an ethyl carboxylate moiety, making it a unique candidate for further exploration in medicinal chemistry.

The core structure of this compound includes a piperidine ring, which is a six-membered cyclic amine. Piperidines are known for their ability to form hydrogen bonds and their flexibility in accommodating various substituents, making them valuable in drug design. The substituents attached to the piperidine ring in this compound are critical for its functionality. The 5-methyl-1,2-oxazol group is an aromatic heterocycle that contributes to the compound's stability and potential bioactivity. Oxazole rings are often found in natural products and have been extensively used in synthetic chemistry due to their ability to participate in various chemical reactions.

The carbamoylformamido group attached to the piperidine ring introduces additional functional complexity. This group can act as a hydrogen bond donor or acceptor, enhancing the compound's interactions with biological targets. The ethyl carboxylate moiety at the 4-position of the piperidine ring serves as an ester group, which can influence the compound's solubility and bioavailability. Such structural features make this compound a promising candidate for further research in areas such as enzyme inhibition or receptor targeting.

Recent studies have highlighted the importance of heterocyclic compounds like Ethyl 4-{(5-Methyl-1,2-Oxazol-3-Yl)Carbamoylformamido}Piperidine in drug discovery. For instance, researchers have explored the role of oxazole-containing compounds in modulating protein-protein interactions (PPIs), which are critical in many disease pathways. The presence of the oxazole ring in this compound suggests that it may exhibit similar PPI-modulating properties, making it a valuable lead for developing therapeutic agents.

In addition to its structural uniqueness, this compound has been subjected to computational studies to predict its pharmacokinetic properties. These studies suggest that the compound may have favorable absorption and distribution characteristics due to its balanced hydrophilic and lipophilic properties. However, further experimental validation is required to confirm these predictions and assess its suitability for use in vivo models.

The synthesis of Ethyl 4-{(5-Methyl-1,2-Oxazol strong>-< strong>3-Yl)Carbamoylformamido}Piperidine strong>-< strong>1-Carboxylate strong> involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include the formation of the oxazole ring through cyclization reactions and subsequent functionalization with the carbamoylformamido group. The use of protecting groups and selective deprotection strategies ensures high yields and purity during the synthesis process.

The application of this compound extends beyond pharmaceutical research. Its structural versatility makes it a potential candidate for use in agrochemicals or as an intermediate in more complex molecule syntheses. For example, derivatives of this compound could be explored for their insecticidal or fungicidal properties, given the increasing demand for sustainable agricultural solutions.

In conclusion, Ethyl 4-{(5-Methyl- strong>< strong>1 strong>,< strong>2-Oxazol strong>-< strong>3-Yl)Carbamoylformamido} strong>< strong>Piperidine strong>-< strong>1-Carboxylate strong>, CAS No. 1206991- strong>< strong>39- strong>< strong>0 , represents a fascinating example of how structural complexity can lead to diverse functional properties. With ongoing advancements in synthetic methods and computational modeling techniques, this compound holds immense potential for contributing to innovative solutions across multiple scientific disciplines.